1-(4-Aminocyclohexyl)pyrrolidin-2-one hydrochloride
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Overview
Description
“1-(4-Aminocyclohexyl)pyrrolidin-2-one;hydrochloride” is a compound that has been offered by Benchchem. It is a derivative of pyrrolidine, a five-membered nitrogen heterocycle . Pyrrolidine and its derivatives are widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Molecular Structure Analysis
The molecular structure of “1-(4-Aminocyclohexyl)pyrrolidin-2-one;hydrochloride” includes a pyrrolidine ring, which is a five-membered nitrogen heterocycle . This structure allows for efficient exploration of the pharmacophore space due to sp3-hybridization, contributes to the stereochemistry of the molecule, and increases three-dimensional (3D) coverage due to the non-planarity of the ring .Scientific Research Applications
Synthesis and Biological Activity
Synthesis of Pyrrolidin-2-ones Derivatives
Pyrrolidin-2-ones and their derivatives are considered promising non-aromatic heterocyclic compounds due to their presence in many natural products and biologically active molecules. The synthesis of new compounds by introducing various substituents into the nucleus of pyrrolidin-2-ones is of significant interest. These compounds have been synthesized to study their chemical properties and potential improved biological activities (Rubtsova et al., 2020).
Functionalized Pyrrolidines Synthesis
The construction of pyrrolidine rings, common moieties in pharmaceutical candidates and natural compounds, has been achieved through novel synthetic pathways. These methods allow for the efficient synthesis of functionalized pyrrolidines, highlighting the versatility of α-amino nitriles in generating polyfunctional structures (En et al., 2014).
Asymmetric Synthesis of Pyrrolidines
High asymmetric induction in the synthesis of pyrrolidines demonstrates the ability to control the diastereo- and enantioselectivity of these compounds. This approach has been applied to synthesize important bioactive molecules with a high degree of stereocontrol (Oppolzer et al., 1980).
Chemical Properties and Reactions
Regio- and Stereochemistry in Reactions
Studies have explored the unusual regio- and stereochemistry in reactions involving pyrrolidin derivatives, shedding light on their chemical behavior and potential applications in synthetic chemistry (Fabrissin et al., 1980).
Cyclocondensation Reactions
Cyclocondensation of alpha-aminonitriles with enones has provided a pathway to synthesizing pyrrolidine derivatives, demonstrating their utility in generating structurally diverse compounds (Bergner et al., 2009).
Safety and Hazards
The safety information available indicates that “1-(4-Aminocyclohexyl)pyrrolidin-2-one;hydrochloride” may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
Properties
IUPAC Name |
1-(4-aminocyclohexyl)pyrrolidin-2-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O.ClH/c11-8-3-5-9(6-4-8)12-7-1-2-10(12)13;/h8-9H,1-7,11H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASBBHZXPRNXART-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)C2CCC(CC2)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.